Cas no 175696-73-8 (3-Pyrrolidin-1-ylbenzonitrile)

3-Pyrrolidin-1-ylbenzonitrile structure
3-Pyrrolidin-1-ylbenzonitrile structure
Product Name:3-Pyrrolidin-1-ylbenzonitrile
CAS No:175696-73-8
MF:C11H12N2
MW:172.226382255554
MDL:MFCD07772828
CID:138783
PubChem ID:7162332
Update Time:2025-07-29

3-Pyrrolidin-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyrrolidin-1-yl)benzonitrile
    • 3-Pyrrolidin-1-ylbenzonitrile
    • Benzonitrile,3-(1-pyrrolidinyl)-
    • N-(3-cyanophenyl)pyrrolidine
    • 3-pyrrolidin-1-yl-benzonitrile
    • 3-pyrrolidinylbenzenecarbonitrile
    • 3-Pyrrolidin-1-ylbenzonitrile 95%
    • CS-0206922
    • Benzonitrile, 3-(1-pyrrolidinyl)-
    • AKOS006343967
    • UMJBSSQWHKPDJF-UHFFFAOYSA-N
    • 175696-73-8
    • W-206229
    • DTXSID30428157
    • MFCD07772828
    • TS-02352
    • SCHEMBL3537217
    • G72759
    • MDL： MFCD07772828
    • Inchi： 1S/C11H12N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h3-5,8H,1-2,6-7H2
    • InChI Key： UMJBSSQWHKPDJF-UHFFFAOYSA-N
    • SMILES： N1(C2C=CC=C(C#N)C=2)CCCC1

Computed Properties

  • Exact Mass: 172.10000
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.12
  • Melting Point: 84 °C
  • Boiling Point: 316.8 °C at 760 mmHg
  • Flash Point: 139 °C
  • Refractive Index: 1.588
  • PSA: 27.03000
  • LogP: 2.22348

3-Pyrrolidin-1-ylbenzonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

3-Pyrrolidin-1-ylbenzonitrile Pricemore >>

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3-Pyrrolidin-1-ylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:175696-73-8)3-Pyrrolidin-1-ylbenzonitrile
Order Number:A1140024
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:49
Price ($):213.0/514.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:175696-73-8)3-Pyrrolidin-1-ylbenzonitrile
A1140024
Purity:99%/99%
Quantity:10g/25g
Price ($):213.0/514.0
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